Cas no 77803-55-5 (Acetic acid,2-[[3-(3,4,5-trimethoxyphenyl)-1H-1,2,4-triazol-5-yl]thio]-)

Acetic acid,2-[[3-(3,4,5-trimethoxyphenyl)-1H-1,2,4-triazol-5-yl]thio]- structure
77803-55-5 structure
Product Name:Acetic acid,2-[[3-(3,4,5-trimethoxyphenyl)-1H-1,2,4-triazol-5-yl]thio]-
CAS No:77803-55-5
MF:C13H15N3O5S
MW:325.34030175209
CID:578561
PubChem ID:3060187
Update Time:2025-04-19

Acetic acid,2-[[3-(3,4,5-trimethoxyphenyl)-1H-1,2,4-triazol-5-yl]thio]- Chemical and Physical Properties

Names and Identifiers

    • Acetic acid,2-[[3-(3,4,5-trimethoxyphenyl)-1H-1,2,4-triazol-5-yl]thio]-
    • 2-[[5-(3,4,5-trimethoxyphenyl)-1H-1,2,4-triazol-3-yl]sulfanyl]acetic acid
    • 77803-55-5
    • SCHEMBL14907788
    • 5-(3,4,5-Trimetossifenil)-3-carbossimetiltio-4H-1,2,4-triazolo [Italian]
    • 5-(3,4,5-Trimetossifenil)-3-carbossimetiltio-4H-1,2,4-triazolo
    • CHEMBL3717146
    • BRN 5352207
    • Acetic acid, ((5-(3,4,5-trimethoxyphenyl)-1H-1,2,4-triazol-3-yl)thio)-
    • DTXSID00228429
    • Inchi: 1S/C13H15N3O5S/c1-19-8-4-7(5-9(20-2)11(8)21-3)12-14-13(16-15-12)22-6-10(17)18/h4-5H,6H2,1-3H3,(H,17,18)(H,14,15,16)
    • InChI Key: IJKVCIZBPFDIKY-UHFFFAOYSA-N
    • SMILES: S(CC(=O)O)C1=NNC(C2C=C(C(=C(C=2)OC)OC)OC)=N1

Computed Properties

  • Exact Mass: 325.073
  • Monoisotopic Mass: 325.073
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 7
  • Complexity: 362
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 132Ų

Experimental Properties

  • Density: 1.46±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 161-162 ºC (ethanol )
  • Boiling Point: 583.5°Cat760mmHg
  • Flash Point: 306.7°C
  • Refractive Index: 1.627
  • Solubility: Very slightly soluble (0.49 g/l) (25 º C),
Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd